BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-N,N-dimethylpropanamide physical
properties (boiling point, density)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-Chloro-N,N-
Compound Name: _ ]
dimethylpropanamide

Cat. No.: B171808

An In-Depth Technical Guide to the Physical Properties of 2-Chloro-N,N-
dimethylpropanamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the key physical properties of 2-
Chloro-N,N-dimethylpropanamide (CAS No. 10397-68-9), a compound of interest in various
chemical and pharmaceutical research domains. This document will delve into its boiling point
and density, offering not only precise data from authoritative sources but also the underlying
scientific context and practical implications for laboratory and process scale-up operations. A
clear distinction is made from the similarly named but structurally different compound, 2-Chloro-
N,N-dimethylacetamide, to prevent potential data misinterpretation. This guide is intended to
serve as a vital resource for researchers, chemists, and professionals in drug development by
furnishing them with the necessary data and methodologies for the safe and effective handling
and utilization of this compound.

Introduction and Compound Identification

2-Chloro-N,N-dimethylpropanamide is a halogenated amide with the molecular formula
CsH1oCINO.[1][2][3][4][5] Its structure features a chiral center at the second carbon, to which
the chlorine atom is attached. The presence of the N,N-dimethylamide functional group
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significantly influences its physical and chemical properties, including its polarity, solvency, and
reactivity.

It is critically important to distinguish 2-Chloro-N,N-dimethylpropanamide (CAS: 10397-68-9)
from a related compound, 2-Chloro-N,N-dimethylacetamide (CAS: 2675-89-0).[6][7][8][9] The
latter has a different chemical structure and, consequently, distinct physical properties. This
guide focuses exclusively on the propanamide derivative.

Core Physical Properties

The boiling point and density are fundamental physical constants that dictate the conditions for
handling, purification, and reaction setup. These properties are intrinsic to the molecule's
structure and intermolecular forces.

Quantitative Data Summary

The experimentally determined and predicted physical properties of 2-Chloro-N,N-
dimethylpropanamide are summarized in the table below for quick reference.

Property Value Conditions Source(s)
Boiling Point 180 °C at 760 mmHg [1]
71°C at 2 Torr [10]

) Not specified (likely at
Density 1.065 g/cm3 N [1][10]
standard conditions)

Molecular Weight 135.59 g/mol [L1[2113]14]

Molecular Formula CsH10CINO [L1121[31[41[5]

Scientific Discussion and Implications

The boiling point of a substance is a critical indicator of its volatility and the strength of its
intermolecular forces. For 2-Chloro-N,N-dimethylpropanamide, the relatively high boiling
point of 180 °C at atmospheric pressure suggests the presence of significant dipole-dipole
interactions, a consequence of the polar amide and carbon-chlorine bonds. The ability to be
distilled at a lower temperature under reduced pressure (71 °C at 2 Torr) is a crucial piece of
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information for purification processes, as it allows for distillation without thermal decomposition,
a common risk with complex organic molecules.[1][10]

The density of 1.065 g/cm? indicates that 2-Chloro-N,N-dimethylpropanamide is slightly
denser than water.[1][10] This is an important consideration for aqueous workups in chemical
synthesis, as it will form the lower layer in an immiscible mixture with water. This property also
has implications for storage and handling, as well as for calculations involving mass-to-volume
conversions in a laboratory or industrial setting.

Experimental Determination of Physical Properties

To ensure the purity and identity of a chemical batch, in-house verification of its physical
properties is a standard and recommended practice. The following section outlines a validated
protocol for determining the boiling point and density of 2-Chloro-N,N-dimethylpropanamide.

Workflow for Physical Property Verification
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Caption: Workflow for the experimental verification of physical properties.

Step-by-Step Protocol for Boiling Point Determination

o Apparatus Setup: Assemble a standard distillation apparatus using a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass
joints are properly sealed.
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Sample Preparation: Place a small volume (e.g., 10 mL) of 2-Chloro-N,N-
dimethylpropanamide and a few boiling chips into the round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Observe the temperature at the distillation head. The boiling point is the
temperature at which the vapor and liquid are in equilibrium, characterized by a stable
temperature reading during distillation.

Pressure Correction: For distillation under reduced pressure, connect the apparatus to a
vacuum pump and a manometer. Record the stable temperature and the corresponding
pressure. The boiling point at atmospheric pressure can be estimated using a nomograph if
necessary.

Step-by-Step Protocol for Density Determination

Pycnometer Calibration: Clean and dry a pycnometer of a known volume. Weigh the empty
pycnometer. Fill it with deionized water of a known temperature and weigh it again. Calculate
the exact volume of the pycnometer using the density of water at that temperature.

Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 2-Chloro-N,N-
dimethylpropanamide and weigh it.

Calculation: The density of the sample is calculated by dividing the mass of the sample by
the calibrated volume of the pycnometer.

Safety and Handling Considerations

While this guide focuses on physical properties, it is imperative to handle 2-Chloro-N,N-

dimethylpropanamide with appropriate safety precautions. Based on available safety data,

this compound may be harmful if swallowed and can cause skin and eye irritation.[2] Always
consult the full Safety Data Sheet (SDS) before handling.[11][12][13][14] Use personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, and work in a

well-ventilated area.

Conclusion
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The physical properties of 2-Chloro-N,N-dimethylpropanamide, specifically its boiling point
and density, are fundamental parameters for its effective and safe use in a research and
development setting. This guide has provided a detailed overview of these properties, their
scientific context, and practical methodologies for their verification. By understanding and
applying this information, researchers can handle this compound with greater confidence and
precision in their experimental endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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